Cas no 2411249-62-0 ((3-Methanesulfonylcyclobutyl)methanamine)

• Product Name: (3-Methanesulfonylcyclobutyl)methanamine
• CAS No: 2411249-62-0
• MF: C₆H₁₃NO₂S
• MW: 163.23792052269
• CID: 6415886
• PubChem ID: 115012872
• Update Time: 2025-06-13

(3-Methanesulfonylcyclobutyl)methanamine Chemical and Physical Properties

Names and Identifiers

• 1-[(1r,3r)-3-methanesulfonylcyclobutyl]methanamine
• EN300-7562763
• 2411249-62-0
• (3-methanesulfonylcyclobutyl)methanamine
• 1-[(1s,3s)-3-methanesulfonylcyclobutyl]methanamine
• EN300-26620860
• 2413878-51-8
• 1888783-13-8
• EN300-2525946
• (3-Methanesulfonylcyclobutyl)methanamine

• Inchi： 1S/C6H13NO2S/c1-10(8,9)6-2-5(3-6)4-7/h5-6H,2-4,7H2,1H3
• InChI Key： WDNUTQOTUAJFNU-UHFFFAOYSA-N
• SMILES： S(C)(C1CC(CN)C1)(=O)=O

Computed Properties

• Exact Mass: 163.06669983g/mol
• Monoisotopic Mass: 163.06669983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 68.5Ų

Additional information on (3-Methanesulfonylcyclobutyl)methanamine

Comprehensive Overview of (3-Methanesulfonylcyclobutyl)methanamine (CAS No. 2411249-62-0): Properties, Applications, and Industry Insights

The compound (3-Methanesulfonylcyclobutyl)methanamine (CAS No. 2411249-62-0) has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and versatile applications. This cyclobutyl-derived amine with a methanesulfonyl substituent is increasingly studied for its potential in drug discovery, particularly in modulating biological targets. Its molecular framework combines rigidity from the cyclobutyl ring with the reactivity of a primary amine, making it a valuable intermediate for synthesizing bioactive molecules.

Recent trends in AI-driven drug discovery and small-molecule therapeutics have amplified interest in compounds like 2411249-62-0. Researchers frequently search for "sulfonyl-containing building blocks" or "cyclobutylamine derivatives in medicinal chemistry," reflecting its relevance in designing kinase inhibitors or GPCR-targeted drugs. The methanesulfonyl group enhances solubility and metabolic stability, addressing common challenges in bioavailability optimization—a hot topic in preclinical development.

From a synthetic perspective, (3-Methanesulfonylcyclobutyl)methanamine serves as a key precursor for structure-activity relationship (SAR) studies. Its CAS number 2411249-62-0 is often queried alongside terms like "highly functionalized cyclobutanes" or "amine-protecting group strategies," underscoring its utility in multi-step syntheses. The compound’s stability under diverse reaction conditions makes it suitable for parallel synthesis workflows, a technique widely adopted in combinatorial chemistry.

Environmental and regulatory considerations are also pivotal. While not classified as hazardous, its methanesulfonyl moiety aligns with green chemistry principles due to lower toxicity compared to aromatic sulfonates. This positions 2411249-62-0 favorably in sustainable pharmaceutical manufacturing—a growing focus for industries complying with EPA guidelines and REACH regulations.

In analytical characterization, techniques like LC-MS and NMR spectroscopy are essential for verifying the purity of (3-Methanesulfonylcyclobutyl)methanamine. Searches for "HPLC methods for sulfonamide analysis" or "cyclobutyl proton NMR shifts" often intersect with studies involving this compound. Its distinct spectroscopic fingerprints facilitate quality control in GMP-compliant production.

Looking ahead, the demand for 2411249-62-0 is expected to rise alongside advancements in fragment-based drug design and proteolysis-targeting chimeras (PROTACs). Its dual functionality—a nucleophilic amine group and an electrophilic sulfonyl group—enables diverse conjugation strategies, answering the need for bifunctional linkers in bioconjugation chemistry.